Cas no 1261975-65-8 (4-(3-Methylsulfonylphenyl)-2-nitrophenol)

• Product Name: 4-(3-Methylsulfonylphenyl)-2-nitrophenol
• CAS No: 1261975-65-8
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• MDL: MFCD18315985
• CID: 2767046
• PubChem ID: 53221710
• Update Time: 2025-04-21

4-(3-Methylsulfonylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 1261975-65-8
• 4-(3-METHYLSULFONYLPHENYL)-2-NITROPHENOL
• 3'-(Methanesulfonyl)-3-nitro[1,1'-biphenyl]-4-ol
• 4-(3-Methylsulfonylphenyl)-2-nitrophenol, 95%
• DTXSID20686320
• MFCD18315985
• 4-(3-Methylsulfonylphenyl)-2-nitrophenol

• MDL： MFCD18315985
• Inchi： 1S/C13H11NO5S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8,15H,1H3
• InChI Key： DIQDOAYMPMGPBF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=C(C=1)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Exact Mass: 293.03579362Da
• Monoisotopic Mass: 293.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų